Cas no 24903-48-8 (Phenanthro[3,2-h]isoquinoline(7CI,8CI,9CI))

• Product Name: Phenanthro[3,2-h]isoquinoline(7CI,8CI,9CI)
• CAS No: 24903-48-8
• MF: C₂₁H₁₃N
• MW: 279.334625005722
• CID: 272604
• PubChem ID: 135734
• Update Time: 2025-04-19

Phenanthro[3,2-h]isoquinoline(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Phenanthro[3,2-h]isoquinoline(7CI,8CI,9CI)
• phenanthro[3,2-h]isoquinoline
• DTXSID30179612
• Phenanthro(3,2-h)isoquinoline
• CCRIS 2876
• 24903-48-8
• BRN 4316212

• Inchi： 1S/C21H13N/c1-2-4-18-14(3-1)5-7-16-12-20-17(11-19(16)18)8-6-15-9-10-22-13-21(15)20/h1-13H
• InChI Key： HGMCWLNLXMIMEQ-UHFFFAOYSA-N
• SMILES： N1C=CC2=CC=C3C=C4C5C=CC=CC=5C=CC4=CC3=C2C=1

Computed Properties

• Exact Mass: 279.10489
• Monoisotopic Mass: 279.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89